ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate

• IUPAC Name: ethyl 2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetate
• InChI: InChI=1S/C10H14N2O2S/c1-4-14-9(13)6-15-10-11-7(2)5-8(3)12-10/h5H,4,6H2,1-3H3
• InChI Key: KMHSKCCLVUSNGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=CC(=N1)C)C
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate often involves multicomponent reactions utilizing various catalysts and conditions to improve yield and efficiency. For example, Darehkordi and Ghazi (2015) detailed an efficient ultrasonic-assisted synthesis of dihydropyrimidinone derivatives using a tri-component reaction involving ethyl acetoacetate, aldehydes, and thiourea in the presence of modified montmorillonite nanostructure as a catalyst. This method provides excellent yields in short reaction times at room temperature (Darehkordi & Ghazi, 2015).

Molecular Structure Analysis

The molecular structure of compounds related to ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate is characterized using various spectroscopic methods and crystallographic analysis. Ji (2006) synthesized and analyzed the crystal structure of a similar compound, revealing its molecular dimensions and confirming the presence of specific functional groups through IR and elemental analysis (Ji, 2006).

Chemical Reactions and Properties

Ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate participates in various chemical reactions, leading to the formation of heterocyclic compounds. Mohareb et al. (2004) explored its reactivity towards different active methylene reagents, resulting in the synthesis of pyran, pyridine, and pyridazine derivatives, demonstrating its versatility in organic synthesis (Mohareb et al., 2004).

Physical Properties Analysis

The physical properties of compounds similar to ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate, such as solubility, melting point, and crystallinity, are essential for understanding their behavior in various solvents and under different conditions. These properties are typically determined using spectroscopic and crystallographic techniques to ensure accurate characterization and application in chemical synthesis.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are crucial for the application of ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate in synthesis. Studies like those by Yavari et al. (2002) reveal how ethyl 2-arylamino-2-oxo-acetates react with dimethyl acetylenedicarboxylate in the presence of triphenylphosphine, highlighting the compound's utility in synthesizing novel heterocyclic derivatives (Yavari et al., 2002).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate serves as a key intermediate in the synthesis of heterocyclic compounds. For instance, it has been used in the ultrasonic-assisted synthesis of dihydropyrimidinone derivatives, leading to the efficient production of ethyl-5-(aryl)-2-(2-alkoxy-2-oxoethylidene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate derivatives. This method offers excellent yields in short reaction times at room temperature, highlighting its utility in organic synthesis (Darehkordi & Ghazi, 2015).

Antitumor and Antioxidant Agents

Compounds derived from ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate have shown potential as antitumor and antioxidant agents. Thieno[2,3‐d]pyrimidines synthesized from this chemical have exhibited high inhibition of Hep-G2 cell growth, suggesting promising applications in cancer therapy (Aly et al., 2010).

Antimicrobial Activity

The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from ethyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate, has led to compounds with significant antimicrobial activities. These findings open avenues for the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (Hossan et al., 2012).